Cas no 1374652-59-1 (1-chloro-8-isoquinolinamine)

• Product Name: 1-chloro-8-isoquinolinamine
• CAS No: 1374652-59-1
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 1244518
• PubChem ID: 101043546
• Update Time: 2025-04-20

1-chloro-8-isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-8-isoquinolinamine
• 1-Chloroisoquinolin-8-amine
• 1374652-59-1
• 1-chloro-8-isoquinolinamine

• Inchi： 1S/C9H7ClN2/c10-9-8-6(4-5-12-9)2-1-3-7(8)11/h1-5H,11H2
• InChI Key： BNACUNUWDKVVMX-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=CC=2C=CN=1)N

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų